Cas no 1706965-72-1 (8-Bromo-7-fluoro-2-methoxy-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline)

• Product Name: 8-Bromo-7-fluoro-2-methoxy-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline
• CAS No: 1706965-72-1
• MF: C₁₂H₁₄BrFN₂O
• MW: 301.154765605927
• MDL: MFCD27429283
• CID: 4612076
• PubChem ID: 113559084
• Update Time: 2025-10-29

8-Bromo-7-fluoro-2-methoxy-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]quinoxaline, 8-bromo-7-fluoro-1,2,3,3a,4,5-hexahydro-2-methoxy-
• 8-Bromo-7-fluoro-2-methoxy-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline
• 8-Bromo-7-fluoro-2-methoxy-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline

• MDL： MFCD27429283
• Inchi： 1S/C12H14BrFN2O/c1-17-8-2-7-5-15-11-4-10(14)9(13)3-12(11)16(7)6-8/h3-4,7-8,15H,2,5-6H2,1H3
• InChI Key： CKYPWCZLGIUIQY-UHFFFAOYSA-N
• SMILES： N12CC(OC)CC1CNC1=C2C=C(Br)C(F)=C1

Additional information on 8-Bromo-7-fluoro-2-methoxy-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline

8-Bromo-7-fluoro-2-methoxy-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline: A Comprehensive Overview

The compound 8-Bromo-7-fluoro-2-methoxy-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline (CAS No. 1706965-72-1) is a highly specialized heterocyclic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrroloquinoxalines, which are known for their potential applications in drug discovery and materials science. The pyrroloquinoxaline core of this molecule is characterized by a fused bicyclic system consisting of a pyrrole ring and a quinoxaline moiety. The presence of substituents such as bromine at position 8 and fluorine at position 7 introduces additional electronic and steric effects that enhance its chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyrroloquinoxalines as scaffolds for the development of novel therapeutics. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that 8-Bromo-7-fluoro-2-methoxy-pyrrolo[1,2-a]quinoxaline exhibits potent anti-inflammatory properties due to its ability to inhibit cyclooxygenase enzymes. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and cardiovascular disorders.

The synthesis of 8-Bromo-7-fluoro-2-methoxy-pyrrolo[1,2-a]quinoxaline involves a multi-step process that typically begins with the preparation of the quinoxaline core. The subsequent introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and product purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process. These methods not only improve efficiency but also reduce the environmental impact of chemical manufacturing.

In terms of biological activity, 8-Bromo-7-fluoro-2-methoxy-pyrrolo[1,2-a]quinoxaline has shown remarkable selectivity towards certain cellular targets. For example, studies conducted at the University of California have revealed its ability to modulate ion channels involved in pain signaling. This suggests potential applications in the development of analgesic agents with reduced side effects compared to conventional opioids.

The structural versatility of pyrroloquinoxalines also makes them attractive candidates for materials science applications. Research published in *Advanced Materials* has explored their use as building blocks for organic semiconductors. The incorporation of substituents like bromine and fluorine can fine-tune the electronic properties of these materials, making them suitable for applications in flexible electronics and optoelectronic devices.

From an environmental standpoint, the development of efficient synthetic routes for 8-Bromo-7-fluoro-2-methoxy-pyrrolo[1,2-a]quinoxaline is crucial to minimize waste generation and energy consumption. Green chemistry principles have been increasingly integrated into its synthesis to ensure sustainability. For instance, solvent-free reactions and recyclable catalysts have been employed to reduce the ecological footprint associated with its production.

In conclusion, 8-Bromo-7-fluoro-2-methoxy-pyrrolo[1,2-a]quinoxaline represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both therapeutic interventions and technological innovations.